2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide

• IUPAC Name: 2-(3-acetyl-2-methylindol-1-yl)acetamide
• InChI: InChI=1S/C13H14N2O2/c1-8-13(9(2)16)10-5-3-4-6-11(10)15(8)7-12(14)17/h3-6H,7H2,1-2H3,(H2,14,17)
• InChI Key: AEOGFUUMOKBPKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC(=O)N)C(=O)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide, also known as AIM-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AIM-1 has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, studies have shown that 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide can also inhibit bacterial growth, making it a potential treatment for bacterial infections.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide in lab experiments is its potential therapeutic applications. 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug development.
One limitation of using 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide in lab experiments is its complex synthesis process. The multi-step process requires the use of various reagents and catalysts, which can be time-consuming and expensive.

Future Directions

There are several potential future directions for research involving 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide. One area of research involves the development of 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide-based drugs for the treatment of inflammatory diseases and cancer. Another area of research involves the investigation of the mechanism of action of 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide, which could lead to the development of more effective therapies.
In conclusion, 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide is a promising chemical compound with potential therapeutic applications. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and to develop more effective therapies.

Scientific Research Applications

2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research involves the use of 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide as an anti-inflammatory agent. Studies have shown that 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide can inhibit the production of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases such as arthritis and asthma.
Another area of research involves the use of 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide as an anti-cancer agent. Studies have shown that 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetamide can induce apoptosis, or programmed cell death, in cancer cells. This makes it a potential treatment for various types of cancer, including breast, lung, and colon cancer.